Cas no 2228173-65-5 (3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole)

• Product Name: 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole
• CAS No: 2228173-65-5
• MF: C₁₂H₉FN₂
• MW: 200.211665868759
• CID: 6200357
• PubChem ID: 165624557
• Update Time: 2025-07-23

3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole
• EN300-1774137
• 2228173-65-5

• Inchi： 1S/C12H9FN2/c1-2-3-10-8-14-15-12(10)9-4-6-11(13)7-5-9/h1,4-8H,3H2,(H,14,15)
• InChI Key： XZXXJWAJDDAKJH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CC#C

Computed Properties

• Exact Mass: 200.07497646g/mol
• Monoisotopic Mass: 200.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole

Introduction to 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole (CAS No. 2228173-65-5)

3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole, identified by the chemical compound code CAS No. 2228173-65-5, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of a 4-fluorophenyl substituent and a prop-2-yn-1-yl (propargyl) group introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The fluorine atom in the 4-fluorophenyl moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and increase bioavailability. In contrast, the propargyl group at the 4-position of the pyrazole ring introduces reactivity that can be exploited for further derivatization, enabling the synthesis of more complex molecular architectures.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. The combination of the fluorinated aromatic ring and the alkynyl functionality provides a favorable platform for exploring novel therapeutic targets. Studies have demonstrated that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects.

In particular, the fluorophenyl-pyrazole scaffold has been investigated for its interaction with various biological targets. The electron-withdrawing nature of the fluorine atom enhances the electrophilicity of the aromatic ring, facilitating hydrogen bonding or π-stacking interactions with protein receptors. This property is particularly valuable in designing small-molecule inhibitors targeting enzymes such as kinases or proteases, which are key players in many disease pathways.

The propargyl group in 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole offers additional opportunities for chemical modification. Alkyne-based functionalization allows for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, which are widely used to introduce aryl or vinyl groups into complex molecules. These reactions are particularly useful for generating libraries of derivatives with tailored biological properties.

Recent research has also explored the role of this compound in developing next-generation therapeutics. For instance, its structural features make it a promising candidate for modulating pathways involved in neurodegenerative diseases. The ability to fine-tune both electronic and steric properties through strategic substitutions allows researchers to optimize potency and selectivity against specific disease-related targets.

The synthesis of 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole involves multi-step organic transformations that highlight modern synthetic methodologies. The introduction of the propargyl group can be achieved through lithiation followed by coupling with terminal alkynes, while fluorination strategies often rely on metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic approaches underscore the compound's significance as a building block in advanced chemical synthesis.

The compound's potential extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in pyrazole derivatives due to their broad spectrum of biological activity and favorable pharmacokinetic profiles. The structural motifs present in 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole align well with current trends in drug discovery, where molecules with multiple functional groups are preferred for their ability to engage multiple binding sites on biological targets.

In conclusion, 3-(4-fluorophenyl)-4-(prop-2-yn-1-yl)-1H-pyrazole (CAS No. 2228173-65-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining a fluorinated aromatic ring with an alkynyl substituent on a pyrazole core—make it an attractive scaffold for developing novel therapeutics. As computational methods continue to advance, compounds like this will play an increasingly important role in identifying new drug candidates targeting various diseases.